• broussonin E
    • Cat. No.:
    • B028052
    • CAS No.:
    • Molecular Formula:
    • C17H20O4
    • Molecular Weight:
    • 288.34 g/mol
    Description
    broussonin E is a natural product found in Broussonetia papyrifera with data available.
  • Jak2-IN-6
    • Cat. No.:
    • B501158
    • CAS No.:
    • Molecular Formula:
    • C14H10ClN3OS2
    • Molecular Weight:
    • 335.8 g/mol
    Description
    Jak2-IN-6 is a useful research compound. Its molecular formula is C14H10ClN3OS2 and its molecular weight is 335.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Jak2-IN-6 suitable for many ...
  • Baricitinib
    • Cat. No.:
    • B560044
    • CAS No.:
    • 1187594-09-7
    • Molecular Formula:
    • C16H17N7O2S
    • Molecular Weight:
    • 371.4 g/mol
    Description
    Baricitinib is a pyrrolopyrimidine that is 7H-pyrrolo[2,3-d]pyrimidine substituted by a 1-[3-(cyanomethyl)-1-(ethanesulfonyl)azetidin-3-yl]-1H-pyrazol-4-yl group at position 5. It is an FDA approved selective Ja...
  • Baricitinib phosphate
    • Cat. No.:
    • B560045
    • CAS No.:
    • 1187595-84-1
    • Molecular Formula:
    • C16H20N7O6PS
    • Molecular Weight:
    • 469.4 g/mol
    Description
    Baricitinib phosphate(INCB 028050;  LY 3009104) is a selective JAK1 and JAK2 inhibitor with IC50 of 5.9 nM and 5.7 nM, ~70 and ~10-fold selective versus JAK3 and Tyk2, no inhibition to c-Met and Chk2.IC50 V...
  • AS2553627
    • Cat. No.:
    • B605612
    • CAS No.:
    • Molecular Formula:
    • C18H19N5O
    • Molecular Weight:
    • 321.4 g/mol
    Description
    AS2553627 is a novel JAK inhibitor. AS2553627 prevents chronic rejection in rat cardiac allografts. AS2553627 potently inhibited JAK kinases but showed no inhibition of other kinases, including TCR-associated m...
  • Filgotinib
    • Cat. No.:
    • B607654
    • CAS No.:
    • 1206101-20-3
    • Molecular Formula:
    • C23H18N6O2
    • Molecular Weight:
    • 410.437
    Description
    GLPG0634-analogue is an analogue of Filgotinib or GLPG0634, is a potent and selective JAK1 inhibitor.
  • Jak3-IN-1
    • Cat. No.:
    • B608166
    • CAS No.:
    • Molecular Formula:
    • C26H30ClN7O2
    • Molecular Weight:
    • 508.0 g/mol
    Description
    JAK3-IN-1 is a potent and selective JAK3 inhibitor.
  • NVP-BSK805
    • Cat. No.:
    • B609688
    • CAS No.:
    • Molecular Formula:
    • C27H28F2N6O
    • Molecular Weight:
    • 490.5 g/mol
    Description
    NVP-BSK805 is a JAK2 inhibor, which displays more than 20-fold selectivity towards JAK2 in vitro, as well as excellent selectivity in broader kinase profiling. In vivo, NVP-BSK805 exhibited good oral bioavailabi...
  • CEP-33779
    • Cat. No.:
    • B612251
    • CAS No.:
    • 1257704-57-6
    • Molecular Formula:
    • C24H26N6O2S
    • Molecular Weight:
    • 462.6 g/mol
    Description
    CEP-33779 is a highly selective, orally active, small-molecule inhibitor of JAK2. CEP-33779 induced regression of established colorectal tumors, reduced angiogenesis, and reduced proliferation of tumor cells. Tu...
  • Protosappanin A
    • Cat. No.:
    • B1679791
    • CAS No.:
    • 102036-28-2
    • Molecular Formula:
    • C15H12O5
    • Molecular Weight:
    • 272.25 g/mol
    Description
    Protosappanin A is a member of catechols. It has a role as a metabolite.
    Protosappanin A has been reported in Alpinia japonica, Biancaea sappan, and Biancaea decapetala with data available....
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